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Introduction:

Soluble epoxide hydrolase (SEH) is a critical enzyme in the metabolism of arachidonic acid. It
converts bioactive epoxyeicosatrienoic acids (EETSs) into their less active corresponding diols,
the dihydroxyeicosatrienoic acids (DHETSs).[1] EETs possess a range of beneficial
cardiovascular effects, including anti-inflammatory, vasodilatory, and anti-hypertensive
properties.[2][3] Inhibition of SEH, therefore, represents a promising therapeutic strategy for
various cardiovascular diseases by increasing the endogenous levels of EETs.[3] TPPU is a
potent and selective sEH inhibitor that is orally bioavailable and has demonstrated significant
efficacy in various preclinical models of cardiovascular disease.[4][5]

Mechanism of Action:

TPPU is a potent inhibitor of soluble epoxide hydrolase (sEH), with IC50 values in the low
nanomolar range for both human and murine sgEH.[4] By inhibiting sEH, TPPU prevents the
degradation of EETSs, leading to their accumulation and enhanced biological activity.[1][6] The
elevated levels of EETs contribute to cardiovascular protection through multiple mechanisms,
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including the inhibition of NF-kB and MAPK signaling pathways, which reduces inflammation,
and the activation of pro-survival pathways such as PI3K/Akt and STAT3.[4][6][7]

Quantitative Data

Table 1: In Vitro Inhibitory Activity of TPPU against sEH

Species IC50 Value (nM) Reference(s)
Human 2.1-45 [2][41[8][9][10]
Monkey 16 - 37 [8][9]

Mouse 1.1- 90 [2][4][9][10]
Rat < 50 [9]

Dog 1800 [9]

Mini-pig 220 [9]

Table 2: In Vivo and Ex Vivo Efficacy of TPPU
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Effective
Model System Effect Concentration/Dos  Reference(s)
e
Neuroprotection
SH-SY5Y Cells ,
) against Ap EC50 = 48.6 nM [9]
(Neuroprotection) o
neurotoxicity
Isolated Rat Aortic Inhibition of low K+-
_ _ _ EC50 =6.72 uM [11]
Rings induced contractions
Hypertensive Mouse )
o Reversal of blood 3 mg/kg/day (in
Model (Bosutinib- ) o [12]
) pressure elevation drinking water)
induced)
Ischemia-Reperfusion ] ]
Cardioprotection 0.1-0.3 mg/kg [13]

(Rat)

Angiotensin ll-induced )
) Prevention of vascular -
Vascular Injury N Not specified [5]
adventitia damage

(Mouse)
Cerebral Infarction Reduced infarct -

Not specified [14]
(Mouse) volume

Experimental Protocols
In Vitro sEH Inhibition Assay (Fluorometric)

This protocol is for determining the IC50 value of TPPU against purified sEH.
Materials:

 Purified recombinant human, mouse, or rat SEH

« TPPU

e Fluorescent seH substrate (e.g., cyano(6-methoxynaphthalen-2-yl)methyl((3-phenyloxiran-2-
yl)methyl)carbonate - CMNPC)
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Assay buffer: 100 mM sodium phosphate buffer, pH 7.4, containing 0.1 mg/mL bovine serum
albumin (BSA)

DMSO
96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of TPPU in DMSO. Create a serial dilution of TPPU in DMSO.
In the wells of the 96-well plate, add 2 pL of the TPPU dilutions (or DMSO for control).

Add 100 pL of the sEH enzyme solution (e.g., 3 nM final concentration) in assay buffer to
each well.

Incubate the plate for 10 minutes at room temperature to allow the inhibitor to bind to the
enzyme.[15]

Initiate the reaction by adding 100 uL of the fluorescent substrate solution (e.g., 5 uM final
concentration) in assay buffer.[16]

Immediately measure the fluorescence intensity at an excitation wavelength of 330 nm and
an emission wavelength of 465 nm.[17]

Monitor the fluorescence kinetically or as an endpoint reading after a specific incubation time
(e.g., 30 minutes) at 30°C.

Calculate the percent inhibition for each TPPU concentration relative to the DMSO control.

Determine the IC50 value by fitting the data to a dose-response curve using appropriate
software.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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